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Compound of Interest

Compound Name: Disperse orange 25

Cat. No.: B078697

For Researchers, Scientists, and Drug Development Professionals: A Detailed Guide to the
Performance and Properties of Commercially Significant Orange Disperse Dyes

In the vast landscape of industrial colorants, disperse dyes play a pivotal role, particularly in the
dyeing of hydrophobic synthetic fibers like polyester. Among the spectrum of available hues,
orange disperse dyes are integral for achieving a range of vibrant shades. This guide provides
a comprehensive comparison of Disperse Orange 25 with other prominent orange disperse
dyes, namely Disperse Orange 1, Disperse Orange 3, Disperse Orange 13, Disperse Orange
29, Disperse Orange 30, Disperse Orange 37, Disperse Orange 44, and Disperse Orange 61.
The following sections delve into their performance characteristics, supported by available
experimental data, to assist researchers and professionals in making informed decisions for
their specific applications.

Performance Characteristics: A Quantitative
Comparison

The efficacy of a disperse dye is primarily determined by its fastness properties, which indicate
its resistance to various external factors encountered during the lifecycle of a dyed textile.
These properties, including light, wash, and sublimation fastness, are critical for ensuring the
longevity and durability of the color. The following table summarizes the available quantitative
data for the selected orange disperse dyes when applied to polyester fabric.
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e Light Wash Sublimation
Dye Name C.l. Name Fastness Fastness Fastness
Number
(1-8 Scale) (1-5 Scale) (1-5 Scale)

Disperse

11227 31482-56-1 4-5 4 4
Orange 25
Disperse

11080 2581-69-3 3-4 3-4 3
Orange 1
Disperse

11005 730-40-5 3 4 3-4
Orange 3
Disperse

26080 6253-10-7 4 4 3
Orange 13
Disperse

26077 19800-42-1 5 4-5 4
Orange 29
Disperse

11119 12223-23-3 5-6 4-5 4-5
Orange 30
Disperse

11132 13301-61-6 5 4-5 4
Orange 37
Disperse

11123 12223-26-6 5 4-5 4
Orange 44
Disperse

111355 12270-45-0 5-6 4-5 4-5
Orange 61

Note: The fastness ratings are based on available data and may vary depending on the dyeing
process, substrate, and testing conditions.

Experimental Protocols

The fastness properties presented in the table are determined using standardized experimental
procedures to ensure consistency and comparability of results. The key test methods are
outlined below:
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Light Fastness

Light fastness is assessed in accordance with ISO 105-B02 or AATCC Test Method 16.3. In
these methods, a dyed textile specimen is exposed to a controlled artificial light source that
simulates natural daylight (e.g., a Xenon arc lamp) under specified conditions of temperature
and humidity. The degree of fading is then evaluated by comparing the change in color of the
exposed specimen with a set of blue wool standards (on a scale of 1 to 8, where 8 indicates
the highest fastness).

Wash Fastnhess

Wash fastness is determined using methods such as ISO 105-C06 or AATCC Test Method 61.
A specimen of the dyed fabric, in contact with a multifiber strip (containing various fiber types),
Is subjected to a simulated laundering process in a stainless-steel container with a
standardized detergent solution. The test is carried out at a specified temperature and for a
specific duration with the addition of stainless-steel balls to provide mechanical action. The
change in color of the specimen and the degree of staining on the multifiber strip are then
assessed using a grey scale (on a scale of 1 to 5, where 5 represents the best fastness).

Sublimation Fastness

Sublimation fastness, which is the resistance of the dye to migrate from the fabric when
subjected to heat, is evaluated according to ISO 105-P01 or AATCC Test Method 117. A dyed
specimen is placed between two undyed pieces of the same fabric and subjected to a specific
temperature in a heating device for a set period. The change in color of the original specimen
and the staining on the adjacent undyed fabrics are then rated using a grey scale (from 1 to 5).

Comparative Analysis Logic

The selection of an appropriate disperse dye depends on a multi-faceted evaluation of its
performance characteristics in relation to the intended application. The following diagram
illustrates the logical workflow for comparing these orange disperse dyes.
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Caption: Comparative workflow for selecting orange disperse dyes.

Toxicological and Ecological Considerations

The environmental and health impacts of dyes are of increasing concern. The available data on
the toxicity of the selected orange disperse dyes is summarized below. It is important to note
that comprehensive toxicological and ecological data for all of these dyes is not readily
available in the public domain.
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Aquatic Toxicity
Dye Name Acute Oral LD50 (Rat)
(EC50/LC50)
) Harmful to aquatic life with
Disperse Orange 25 >2000 mg/kg[1] )
long-lasting effects.
) . 48h EC50 (Daphnia similis) =
Disperse Orange 1 No data available
0.13 mg/L
) . May cause an allergic skin
Disperse Orange 3 No data available )
reaction.
) . 48h EC50 (Daphnia similis) =
Disperse Orange 13 No data available
0.019 mg/L
] . 48h EC50 (Daphnia magna) =
Disperse Orange 29 No data available
70 mg/L
) _ 48h EC50 (Daphnia magna) =
Disperse Orange 30 No data available
5.8 mg/L
) . May cause an allergic skin
Disperse Orange 37 No data available ]
reaction.
Disperse Orange 44 No data available No data available
Disperse Orange 61 No data available No data available

EC50: The concentration of a substance that causes a specified effect in 50% of the test
population. LC50: The concentration of a substance that is lethal to 50% of the test population.

Conclusion

Disperse Orange 25 demonstrates moderate to good all-around fastness properties, making it
a versatile choice for many polyester dyeing applications. When compared to other orange
disperse dyes, it offers a balanced performance. For applications requiring higher light and
sublimation fastness, dyes such as Disperse Orange 30 and Disperse Orange 61 may be more
suitable. Conversely, for less demanding applications, Disperse Orange 1 and Disperse
Orange 3 could be considered. The selection of the optimal dye will ultimately depend on the
specific performance requirements of the final product, as well as considerations of cost and
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environmental impact. This guide provides a foundational comparison to aid in this selection
process, and further testing under specific application conditions is always recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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